molecular formula C7H6F3N B1467741 2-(Difluoromethyl)-4-fluoroaniline CAS No. 1221424-67-4

2-(Difluoromethyl)-4-fluoroaniline

Cat. No. B1467741
CAS RN: 1221424-67-4
M. Wt: 161.12 g/mol
InChI Key: GMOKYLWICVYFLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Difluoromethyl)-4-fluoroaniline is a useful research compound. Its molecular formula is C7H6F3N and its molecular weight is 161.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Difluoromethyl)-4-fluoroaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Difluoromethyl)-4-fluoroaniline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1221424-67-4

Molecular Formula

C7H6F3N

Molecular Weight

161.12 g/mol

IUPAC Name

2-(difluoromethyl)-4-fluoroaniline

InChI

InChI=1S/C7H6F3N/c8-4-1-2-6(11)5(3-4)7(9)10/h1-3,7H,11H2

InChI Key

GMOKYLWICVYFLS-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1F)C(F)F)N

Canonical SMILES

C1=CC(=C(C=C1F)C(F)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, to a solution of the above 2-(difluoromethyl)-4-fluoro-1-nitrobenzene (5.9 g, 31 mmol) in ethanol (0.10 L), stannous chloride dihydrate (28 g, 0.12 mol) and concentrated hydrochloric acid (20 mL) were successively added under ice-cooling, and the mixture was stirred at room temperature for 1 hour. After the reaction, ethanol was distilled off under reduced pressure and a 5M aqueous sodium hydroxide solution was added under ice-cooling to make it basic. Thereafter, it was extracted with diethyl ether and after it was successively washed with water and saturated brine, it was dried with sodium sulfate and the solvent was distilled off under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane, 1:4, v/v) to give the title compound (3.0 g, 60%) as an oil.
Quantity
5.9 g
Type
reactant
Reaction Step One
[Compound]
Name
stannous chloride dihydrate
Quantity
28 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
0.1 L
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
60%

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